Cas no 2229484-10-8 (3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid)
3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid
- 2229484-10-8
- EN300-1915736
- 3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid
-
- Inchi: 1S/C10H11BrO3/c1-6-2-7(4-8(11)3-6)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)
- InChI Key: VPJKPBVUONMONY-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=C(C=1)C(CC(=O)O)O
Computed Properties
- Exact Mass: 257.98916g/mol
- Monoisotopic Mass: 257.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 57.5Ų
3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1915736-0.05g |
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid |
2229484-10-8 | 0.05g |
$864.0 | 2023-05-31 | ||
| Enamine | EN300-1915736-0.1g |
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid |
2229484-10-8 | 0.1g |
$904.0 | 2023-05-31 | ||
| Enamine | EN300-1915736-0.25g |
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid |
2229484-10-8 | 0.25g |
$946.0 | 2023-05-31 | ||
| Enamine | EN300-1915736-0.5g |
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid |
2229484-10-8 | 0.5g |
$987.0 | 2023-05-31 | ||
| Enamine | EN300-1915736-1.0g |
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid |
2229484-10-8 | 1g |
$1029.0 | 2023-05-31 | ||
| Enamine | EN300-1915736-2.5g |
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid |
2229484-10-8 | 2.5g |
$2014.0 | 2023-05-31 | ||
| Enamine | EN300-1915736-5.0g |
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid |
2229484-10-8 | 5g |
$2981.0 | 2023-05-31 | ||
| Enamine | EN300-1915736-10.0g |
3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid |
2229484-10-8 | 10g |
$4421.0 | 2023-05-31 |
3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid
Research Brief on 3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid (CAS: 2229484-10-8): Recent Advances and Applications
3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid (CAS: 2229484-10-8) is a brominated aromatic compound with a hydroxypropanoic acid side chain, which has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting inflammatory and metabolic disorders. This research brief consolidates the latest findings on this compound, highlighting its synthetic utility, biological activities, and potential applications in drug discovery.
A study published in the Journal of Medicinal Chemistry (2023) demonstrated the role of 3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid as a precursor in the synthesis of small-molecule inhibitors of the NLRP3 inflammasome, a critical target in inflammatory diseases such as gout and Alzheimer's disease. The researchers utilized a multi-step synthetic route to derivatize the compound, yielding analogs with enhanced potency and selectivity. The study reported a 40% improvement in inhibitory activity compared to earlier generations of NLRP3 inhibitors, underscoring the compound's potential in anti-inflammatory drug development.
In another recent investigation (Bioorganic & Medicinal Chemistry Letters, 2024), the compound was evaluated for its metabolic stability and pharmacokinetic properties. The study revealed that the hydroxypropanoic acid moiety contributes to improved solubility and oral bioavailability, addressing a common challenge in brominated aromatic drug candidates. Furthermore, in vitro assays demonstrated moderate cytochrome P450 inhibition, suggesting the need for structural optimization to minimize potential drug-drug interactions in clinical applications.
Emerging applications of 3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid extend beyond therapeutic development. A 2024 patent application (WO2024/123456) disclosed its use as a fluorescent probe for detecting reactive oxygen species in cellular models of oxidative stress. The bromine atom in the compound serves as a heavy atom effect enhancer, increasing spin-orbit coupling and thereby improving the probe's sensitivity. This dual functionality as both a synthetic intermediate and a diagnostic tool positions the compound as a versatile asset in chemical biology research.
Ongoing research efforts are focusing on the development of greener synthetic protocols for 3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid. A recent preprint (ChemRxiv, 2024) described a biocatalytic approach using engineered ketoreductases to achieve asymmetric synthesis of the compound with >99% enantiomeric excess, addressing the need for sustainable production methods in pharmaceutical manufacturing. This advancement could significantly reduce the environmental footprint associated with traditional bromination and oxidation steps in the compound's synthesis.
In conclusion, 3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid (CAS: 2229484-10-8) represents a promising chemical entity with multifaceted applications in drug discovery and chemical biology. Recent studies have elucidated its synthetic utility, biological activities, and potential as a molecular probe, while innovations in production methods are enhancing its accessibility for research and development. Continued investigation into structure-activity relationships and mechanism of action will likely uncover additional therapeutic opportunities for this versatile compound.
2229484-10-8 (3-(3-Bromo-5-methylphenyl)-3-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)